Cas no 1499992-50-5 (2-(pyridin-2-yl)propane-1-sulfonyl chloride)

• Product Name: 2-(pyridin-2-yl)propane-1-sulfonyl chloride
• CAS No: 1499992-50-5
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 6532954
• PubChem ID: 83641763
• Update Time: 2025-06-11

2-(pyridin-2-yl)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-2-yl)propane-1-sulfonyl chloride
• 2-Pyridineethanesulfonyl chloride, β-methyl-

• Inchi： 1S/C8H10ClNO2S/c1-7(6-13(9,11)12)8-4-2-3-5-10-8/h2-5,7H,6H2,1H3
• InChI Key： WDJVCNLAQYVCFV-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)(C)CS(=O)(=O)Cl

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 308.7±25.0 °C(Predicted)
• pka: 4.41±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(pyridin-2-yl)propane-1-sulfonyl chloride

Recent Advances in the Application of 2-(Pyridin-2-yl)propane-1-sulfonyl Chloride (CAS: 1499992-50-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(pyridin-2-yl)propane-1-sulfonyl chloride (CAS: 1499992-50-5) has recently emerged as a significant reagent in chemical biology and pharmaceutical research, particularly in the development of novel sulfonamide-based therapeutics and chemical probes. This sulfonyl chloride derivative has shown remarkable versatility in organic synthesis and medicinal chemistry applications, owing to its reactive sulfonyl chloride group and the presence of a pyridine moiety that facilitates additional molecular interactions.

Recent studies have demonstrated the utility of 1499992-50-5 as a key intermediate in the synthesis of sulfonamide-containing compounds with potential pharmacological activities. A 2023 publication in the Journal of Medicinal Chemistry highlighted its application in creating selective kinase inhibitors, where the sulfonamide linkage proved crucial for target binding affinity. The researchers reported that derivatives synthesized using this compound exhibited improved pharmacokinetic properties compared to previous generations of inhibitors.

In chemical biology applications, 2-(pyridin-2-yl)propane-1-sulfonyl chloride has been employed as a versatile bioconjugation reagent. A recent Nature Chemical Biology study (2024) described its use in protein labeling strategies, where the compound's dual functionality allowed for efficient coupling to both amine and thiol groups under mild conditions. This property makes it particularly valuable for creating stable protein-drug conjugates and diagnostic probes.

The stability and reactivity profile of 1499992-50-5 have been systematically investigated in several recent studies. Research published in Organic Process Research & Development (2023) provided detailed kinetic data on its hydrolysis and demonstrated optimal conditions for its storage and handling in industrial-scale pharmaceutical synthesis. These findings are particularly important for process chemists working with this sensitive reagent.

Emerging applications in drug discovery include the use of this compound as a building block for PROTAC (Proteolysis Targeting Chimera) molecules. A 2024 ACS Medicinal Chemistry Letters paper reported its incorporation into novel E3 ligase-recruiting moieties, showing enhanced cellular permeability compared to traditional sulfonamide linkers. This development could significantly impact targeted protein degradation strategies.

From a safety and regulatory perspective, recent toxicological studies (2023) have established preliminary safety profiles for 2-(pyridin-2-yl)propane-1-sulfonyl chloride and its common derivatives. While the compound requires careful handling due to its reactive nature, the data suggest favorable toxicity profiles for its pharmaceutical metabolites, supporting its continued use in drug development pipelines.

Future research directions identified in the literature include exploring the compound's potential in creating covalent inhibitors and its application in antibody-drug conjugates. Several pharmaceutical companies have included derivatives of 1499992-50-5 in their preclinical pipelines, suggesting that this compound will likely see increased utilization in coming years.